Cas no 1805466-35-6 (3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde
• CAS No: 1805466-35-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4897674
• Update Time: 2025-10-07

3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-8(9(10)11)7(14-2)3-6(4-13)12-5/h3-4,9H,1-2H3
• InChI Key： GNTOMWDYDKHQGT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C=O)N=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde (CAS No. 1805466-35-6)

3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde (CAS No. 1805466-35-6) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a pyridine ring and an aldehyde moiety, makes it a versatile building block for researchers and industrial applications alike.

The growing interest in 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde can be attributed to its potential applications in drug discovery and development. With the increasing demand for novel therapeutics, particularly in oncology and infectious diseases, this compound has emerged as a key player in the design of small-molecule inhibitors and enzyme modulators. Its difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making it a valuable asset in medicinal chemistry.

In the agrochemical sector, 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde is being explored for its potential use in the development of next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile, aligning with the global push for sustainable farming practices. Researchers are particularly interested in how this compound can contribute to the creation of low-toxicity and high-efficiency crop protection agents.

From a synthetic chemistry perspective, the aldehyde functionality in 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde offers a reactive site for further derivatization. This feature is especially valuable in the construction of heterocyclic compounds, which are prevalent in many pharmaceuticals and functional materials. The compound's stability under various reaction conditions also makes it a preferred choice for multi-step synthesis workflows.

The commercial availability of 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde (CAS No. 1805466-35-6) has been a boon for researchers and manufacturers. Suppliers often highlight its high purity and consistency, which are critical for reproducible results in both academic and industrial settings. As the demand for custom synthesis and contract manufacturing grows, this compound is expected to play a pivotal role in meeting the needs of diverse applications.

In recent years, the compound has also been the subject of numerous patent applications, underscoring its commercial and scientific significance. Innovations in green chemistry and catalytic processes have further expanded its utility, with researchers exploring more sustainable methods for its production. These advancements align with the broader industry trends toward environmentally friendly and cost-effective chemical synthesis.

For those seeking detailed technical information, 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde is often accompanied by comprehensive spectroscopic data, including NMR, IR, and mass spectrometry results. These resources are invaluable for quality control and structural verification, ensuring that the compound meets the stringent requirements of modern research and development.

Looking ahead, the potential applications of 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde are vast and varied. Its role in the development of innovative materials, such as organic electronics and advanced polymers, is an area of active investigation. As the scientific community continues to uncover new uses for this compound, its importance in both academic and industrial contexts is likely to grow exponentially.

In summary, 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxaldehyde (CAS No. 1805466-35-6) represents a cutting-edge chemical entity with broad applicability across multiple disciplines. Its unique structural features, combined with its synthetic versatility, make it a cornerstone of modern chemical research. Whether in the realm of drug discovery, agrochemical innovation, or material science, this compound is poised to make a lasting impact.